
Picfeltarraenin IB: A Technical Guide to its
Origin, Discovery, and Biological Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picfeltarraenin IB
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Picfeltarraenin IB is a naturally occurring triterpenoid glycoside that has garnered significant

interest within the scientific community for its notable biological activities. First isolated from the

traditional medicinal plant Picria fel-terrae Lour., this compound has been identified as a potent

acetylcholinesterase (AChE) inhibitor, suggesting its potential therapeutic application in

neurodegenerative diseases. This technical guide provides a comprehensive overview of the

origin, discovery, and key experimental data associated with Picfeltarraenin IB, presenting

detailed methodologies and quantitative data in a structured format to support further research

and development.

Origin and Discovery
Picfeltarraenin IB was first isolated from the plant Picria fel-terrae Lour., a member of the

Scrophulariaceae family.[1][2] This plant has a history of use in traditional medicine. The

discovery and structural elucidation of Picfeltarraenin IB were detailed in a 1998 publication in

the Journal of Natural Products.[2] In this study, researchers isolated and identified four

cucurbitacin glycosides, including Picfeltarraenin IB, from the herbs of Picria fel-terrae.[2] The

compound is also reported to be found in Scrophularia ningpoensis Hemsl.[1]
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Property Value Reference

Molecular Formula C42H64O14 [1]

Molecular Weight 792.95 [1]

Class
Triterpenoid Glycoside

(Cucurbitacin)
[2]

Appearance White to off-white solid [1]

CAS Number 97230-46-1 [1]

Experimental Protocols
Isolation and Purification of Picfeltarraenin IB
The isolation of Picfeltarraenin IB from Picria fel-terrae typically involves a multi-step

extraction and chromatographic process. The general workflow is outlined below, based on

methodologies described for isolating cucurbitacin glycosides from this plant.[2]
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Dried whole plant of Picria fel-terrae

Reflux with Ethanol

Ethanol Extract

Suspension in H2O and Partitioning

Petroleum Ether Fraction (discarded)

 with Petroleum Ether

Ethyl Acetate Fraction

 with Ethyl Acetate

High-Performance Liquid Chromatography (HPLC)

Purified Picfeltarraenin IB
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Prepare Reagents:
- Picfeltarraenin IB (inhibitor)

- AChE enzyme
- DTNB (Ellman's reagent)

- Acetylthiocholine (substrate)

Incubate Picfeltarraenin IB with AChE and DTNB

Initiate reaction by adding Acetylthiocholine

Measure absorbance change at 412 nm

Calculate % inhibition and IC50 value

Picfeltarraenin IB

EGFR

Potential Inhibition (in silico)

PI3K

Potential Inhibition (in silico)

Downstream Signaling
(e.g., cell proliferation, survival)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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